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Compound of Interest

Compound Name: Antimicrobial agent-38

Cat. No.: B5594378

Application Notes and Protocols: Agentin-38

Product Name: Agentin-38 Catalog Number: AGT-38-1 Molecular Formula: CasHssNsO10
Molecular Weight: 884.0 g/mol Appearance: White to off-white lyophilized powder Storage:
Store at -20°C. Protect from light and moisture.

Description

Agentin-38 is a novel, synthetic quinolone-peptide conjugate designed for broad-spectrum
antimicrobial activity. Its unique structure facilitates a dual mechanism of action, targeting
essential pathways in both bacteria and fungi. The quinolone moiety acts as a dual DNA gyrase
and topoisomerase |V inhibitor, disrupting bacterial DNA replication and repair. The cationic
peptide component selectively binds to ergosterol, a key component of fungal cell membranes,
leading to membrane disruption and cell death. These application notes provide an overview of
its antimicrobial activity and detailed protocols for its evaluation.

Antimicrobial Spectrum and Potency

Agentin-38 has demonstrated potent activity against a wide range of clinically relevant Gram-
positive and Gram-negative bacteria, as well as pathogenic yeasts and molds. Its efficacy is
highlighted by low Minimum Inhibitory Concentration (MIC) and Minimum
Bactericidal/Fungicidal Concentration (MBC/MFC) values.
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Quantitative data summarizing the in vitro activity of Agentin-38 are presented below.

Table 1: Minimum Inhibitory Concentration (MIC) of Agentin-38 against Various Pathogens

Pathogen Type Organism Strain MIC (pg/mL)
Gram-positive Staphylococcus
) ATCC 29213 0.5
Bacteria aureus
Staphylococcus
BAA-44 1
aureus (MRSA)
Enterococcus faecalis  ATCC 29212 2
Gram-negative o ]
) Escherichia coli ATCC 25922 1
Bacteria
Pseudomonas
] ATCC 27853 4
aeruginosa
Klebsiella
) ATCC 700603 2
pneumoniae
Fungi (Yeast) Candida albicans ATCC 90028 0.25
Cryptococcus
ATCC 208821 0.5
neoformans
Fungi (Mold) Aspergillus fumigatus ATCC 204305 2

Table 2: Comparison of MIC and Minimum Bactericidal/Fungicidal Concentration (MBC/MFC)
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Interpretation

Organism MIC (pg/mL MBCI/MFC (pg/mL
4 (gimt) (ng/mt) (MBC/MIC Ratio)
Staphylococcus )
1 2 Cidal (2)
aureus (MRSA)
Escherichia coli 1 4 Cidal (4)
Candida albicans 0.25 0.5 Cidal (2)
Aspergillus fumigatus 2 8 Tolerant (4)

Table 3: Time-Kill Kinetics of Agentin-38

. . . Logio CFU/mL
Organism Concentration Time (h) .
Reduction
S. aureus (MRSA) 4x MIC (4 pg/mL) 2 15
4 3.2
8 > 4.0 (Bactericidal)
C. albicans 4x MIC (1 pg/mL) 1 2.1
2 35
4 > 3.8 (Fungicidal)
Table 4: In Vitro Cytotoxicity Profile
. . Selectivity
Cell Line Description Assay ICso0 (pg/mL)
Index (SI)*
Human
] > 128 (vs.
HEK293 Embryonic MTT > 128
_ MRSA)
Kidney
Human
> 128 (vs.
HepG2 Hepatocellular MTT > 128
. MRSA)
Carcinoma
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*Selectivity Index (SI) calculated as ICso / MIC of the target pathogen (e.g., MRSA).

Mechanism of Action Visualizations

The dual mechanism of action of Agentin-38 is depicted in the following diagrams.
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Caption: Antibacterial mechanism of Agentin-38.
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Antifungal Action: Membrane Disruption
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« To cite this document: BenchChem. ["Antimicrobial agent-38" for specific bacterial or fungal
pathogen treatment]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b5594378#antimicrobial-agent-38-for-specific-
bacterial-or-fungal-pathogen-treatment]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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